3-amino-N-cyclopropylpropanamide hydrochloride

• CAS No.: 670253-58-4
• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.6

Description

3-amino-N-cyclopropylpropanamide hydrochloride is a chemical compound with the molecular formula C6H13ClN2O and a molecular weight of 164.63 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 3-amino-N-cyclopropylpropanamide hydrochloride typically involves the reaction of cyclopropylamine with acrylonitrile, followed by hydrogenation and subsequent hydrochloride salt formation . The reaction conditions often include the use of catalysts such as palladium on carbon (Pd/C) for the hydrogenation step, and the reaction is carried out under an inert atmosphere to prevent oxidation . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-amino-N-cyclopropylpropanamide hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2), leading to the formation of corresponding amides or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of primary amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of various substituted derivatives.

Scientific Research Applications

3-amino-N-cyclopropylpropanamide hydrochloride is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is utilized in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-amino-N-cyclopropylpropanamide hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors . The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, or gene expression .

Comparison with Similar Compounds

3-amino-N-cyclopropylpropanamide hydrochloride can be compared with other similar compounds, such as:

3-amino-N-cyclopropylpropanamide: The non-hydrochloride form of the compound, which may have different solubility and stability properties.

Cyclopropylamine: A precursor in the synthesis of this compound, with distinct chemical reactivity.

Acrylonitrile: Another precursor used in the synthesis, known for its role in various polymerization reactions.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct reactivity and biological activity compared to its analogs .